Cas no 2250-55-7 (6-(Trifluoromethyl)-1H-indazol-3-amine)

• Product Name: 6-(Trifluoromethyl)-1H-indazol-3-amine
• CAS No: 2250-55-7
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• MDL: MFCD03426695
• CID: 250257
• PubChem ID: 817909
• Update Time: 2025-04-19

6-(Trifluoromethyl)-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-1H-indazol-3-amine
• 1H-Indazol-3-amine,6-(trifluoromethyl)-
• 3-AMINO-6-(TRIFLUOROMETHYL)-1H-INDAZOLE
• 3-amino-6-trifluoromethylindazole
• SB16314
• AKOS005070794
• EN300-7409110
• 5Z-0702
• 6-(trifluoromethyl)-1H-indazol-3-ylamine
• SCHEMBL2662677
• DTXSID70355872
• MFCD03426695
• 6-Trifluoromethyl-2h-indazol-3-ylamine
• 6-(trifluoromethyl)-1H-indazole-3-amine
• A878522
• Z1269235387
• J-518120
• CS-0213455
• 2250-55-7
• 6-(trifluoromethyl)-1H-indazol-3-amine, AldrichCPR
• 6-trifluoro methyl-1H-indazole-3-amine
• AMY1907
• FT-0680488
• AE-413/25046006
• BBL104105
• STL557920

• MDL： MFCD03426695
• Inchi： 1S/C8H6F3N3/c9-8(10,11)4-1-2-5-6(3-4)13-14-7(5)12/h1-3H,(H3,12,13,14)
• InChI Key： ZMPFPQFXUYYHSJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(N)=NNC=2C=1)(F)F

Computed Properties

• Exact Mass: 201.05100
• Monoisotopic Mass: 201.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.536
• Melting Point: 170-172°
• Boiling Point: 358.5°Cat760mmHg
• Flash Point: 170.6°C
• Refractive Index: 1.617
• PSA: 54.70000
• LogP: 2.74510

6-(Trifluoromethyl)-1H-indazol-3-amine Security Information

• Hazard Category Code： 20/21/22-25
• Safety Instruction： S22; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22